Cas no 1428364-83-3 (2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide)
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl]amino]ethyl]benzenesulfonamide
- 2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide
-
- Inchi: 1S/C18H19ClN6O2S/c1-13-6-7-20-17(10-13)25-18-11-16(22-12-23-18)21-8-9-24-28(26,27)15-5-3-2-4-14(15)19/h2-7,10-12,24H,8-9H2,1H3,(H2,20,21,22,23,25)
- InChI Key: URGSZISUBZMSNJ-UHFFFAOYSA-N
- SMILES: C1(S(NCCNC2=CC(NC3=NC=CC(C)=C3)=NC=N2)(=O)=O)=CC=CC=C1Cl
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6363-0941-2μmol |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-5μmol |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-10μmol |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-20μmol |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-1mg |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-2mg |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-3mg |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-4mg |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-5mg |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6363-0941-10mg |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide |
1428364-83-3 | 10mg |
$79.0 | 2023-09-09 |
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide
Introduction to 2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide (CAS No. 1428364-83-3)
2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide, identified by its CAS number 1428364-83-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex aromatic and heterocyclic structure, which makes it a promising candidate for further exploration in drug discovery.
The molecular framework of this compound incorporates several key functional groups, including a chloro substituent, a sulfonamide moiety, and an extended aminoalkyl chain. These structural features contribute to its potential biological activity by enabling interactions with various biological targets. Specifically, the presence of the pyridine and pyrimidine rings suggests possible binding affinity to enzymes and receptors involved in critical cellular pathways.
In recent years, there has been growing interest in designing molecules that can modulate the activity of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The structure of 2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide exhibits characteristics that make it a candidate for such applications. The sulfonamide group, in particular, is well-known for its role as a pharmacophore in many bioactive compounds, often contributing to both solubility and binding affinity.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for further chemical modification. Researchers have been exploring ways to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. The flexibility provided by the aminoalkyl chain allows for the introduction of additional functional groups, enabling the fine-tuning of interactions with biological targets.
Recent studies have begun to shed light on the mechanisms by which similar compounds exert their effects. For instance, derivatives of sulfonamides have been shown to inhibit the activity of tyrosine kinases, which are overactive in many cancers. The pyrimidine moiety in 2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide may play a role in modulating these interactions by engaging with specific residues on the target protein.
The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro group and the sulfonamide functionality are particularly critical steps that must be executed with precision. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, facilitating rapid exploration of their potential applications.
The pharmacological profile of 2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes relevant to disease pathways. This has prompted researchers to design analogs with modified substituents to improve potency and selectivity. Such efforts are part of a broader trend toward rational drug design, where computational modeling and experimental validation are used in tandem to identify promising candidates.
The compound's solubility profile is another important consideration for its potential therapeutic applications. Sulfonamides are known to be relatively water-soluble, which can enhance their bioavailability. However, optimizing solubility while maintaining stability is a delicate balance that requires careful formulation strategies.
From a computational chemistry perspective, 1428364-83-3 represents an interesting case study for molecular modeling. Its complex structure allows researchers to test various docking algorithms and predict potential binding modes with biological targets. These predictions can then be validated through experimental studies, providing valuable insights into how the compound interacts with its intended targets.
The field of medicinal chemistry continues to evolve rapidly, driven by advances in technology and an increasing understanding of disease mechanisms at the molecular level. Compounds like 2-chloro-N-[2-{(6-{[(4-methylpyridin)-2-yloxy]carbonyl}amino]-4-pyrimidinyl}amino]-N-(3-chlorophenyl)methanesulfonamide (CAS No. 1428364{83}-3) exemplify the innovative approaches being taken to address unmet medical needs.
In conclusion, 1428364{83}-3 is a structurally intricate molecule with significant potential in pharmaceutical research. Its complex architecture and functional groups make it an attractive candidate for further exploration as a lead compound or scaffold for drug development. As research progresses, we can expect more insights into its biological activity and therapeutic promise.
1428364-83-3 (2-chloro-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)